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Compound of Interest

Compound Name: 4-methoxy-N-(4-nitrophenyl)aniline

Cat. No.: B1608119 Get Quote

An In-depth Technical Guide to 4-methoxy-N-(4-
nitrophenyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 4-
methoxy-N-(4-nitrophenyl)aniline, a molecule of interest in various research and

development domains.

Core Molecular Data
The fundamental chemical properties of 4-methoxy-N-(4-nitrophenyl)aniline are summarized

below. These data are essential for experimental design, analytical characterization, and

computational modeling.

Parameter Value Source

Molecular Formula C₁₃H₁₂N₂O₃ PubChem[1]

Molecular Weight 244.25 g/mol PubChem[1]

IUPAC Name
N-(4-methoxyphenyl)-4-

nitroaniline
PubChem[1]

CAS Number 730-11-0 PubChem[1]
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Chemical Structure and Properties
4-methoxy-N-(4-nitrophenyl)aniline is an aromatic amine derivative. Its structure consists of

a 4-methoxyphenyl group and a 4-nitrophenyl group bonded to a central nitrogen atom. The

presence of both an electron-donating methoxy group (-OCH₃) and an electron-withdrawing

nitro group (-NO₂) on the phenyl rings significantly influences the molecule's electronic

properties and reactivity.

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a general

methodology for the synthesis of similar diarylamines often involves a Buchwald-Hartwig

amination or a similar cross-coupling reaction. A generalized workflow for such a synthesis is

outlined below.
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Generalized Synthetic Workflow

Reactants:
- 4-nitroaniline

- 4-bromoanisole

Reaction Mixture

Catalyst System:
- Palladium Catalyst (e.g., Pd₂(dba)₃)

- Ligand (e.g., BINAP)

Base:
- Sodium tert-butoxide

Solvent:
- Toluene

Heating under Inert Atmosphere
(e.g., 80-110 °C) Aqueous Workup and Extraction Purification:

- Column Chromatography
Final Product:

4-methoxy-N-(4-nitrophenyl)aniline
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Investigative Logic for Pathway Analysis

4-methoxy-N-
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of 4-methoxy-N-(4-
nitrophenyl)aniline.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608119#molecular-weight-and-formula-of-4-
methoxy-n-4-nitrophenyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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